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Compound of Interest

Compound Name: Fast Black K Salt

Cat. No.: B1258822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Fast Black K Salt
(also known as Brentamine fast black K salt, Azoic Diazo No. 38, C.I. 37190) in various

common laboratory solvents. The information compiled herein is intended to support research

and development activities where the use of this diazonium salt is required.

Core Data Presentation: Solubility of Fast Black K
Salt
The solubility of Fast Black K Salt exhibits variability across different solvents. While

quantitative data is limited in publicly available literature, the following table summarizes the

existing information. It is important to note the conflicting data regarding its solubility in water,

which may be attributable to differences in experimental conditions, product purity, or the

specific salt form (hemi(zinc chloride) salt).
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Source(s)

Water 10 mg/mL
Slightly soluble,

Practically insoluble
[1][2]

Methanol Not Available Slightly soluble [2][3]

Ethanol Not Available No Data Available

Acetone Not Available No Data Available

Dimethyl Sulfoxide

(DMSO)
Not Available No Data Available

Note: The qualitative description "slightly soluble" suggests that while the compound does

dissolve to some extent, it does not reach high concentrations under standard conditions.

Experimental Protocol: Determination of
Thermodynamic Solubility
To ascertain the precise solubility of Fast Black K Salt in a specific solvent, the following

experimental protocol, based on the isothermal shake-flask method, is recommended. This

method is considered the gold standard for determining thermodynamic (equilibrium) solubility.

1. Materials and Equipment:

Fast Black K Salt (of known purity)

Solvent of interest (e.g., water, ethanol, methanol, acetone, DMSO)

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps or sealed tubes

Constant temperature shaker or incubator

Centrifuge
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Micropipettes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer.

Syringe filters (0.22 µm)

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of Fast Black K Salt to a vial containing a known volume of the

solvent. The excess solid should be clearly visible to ensure that a saturated solution is

achieved.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker set to the desired experimental

temperature (e.g., 25 °C).

Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure that

thermodynamic equilibrium is reached. The shaking should be continuous and vigorous

enough to keep the solid suspended.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

Carefully withdraw a known volume of the supernatant using a micropipette.

Immediately filter the collected supernatant through a 0.22 µm syringe filter to remove any

undissolved solid particles. This step is critical to prevent overestimation of the solubility.

Dilute the filtered solution with a known volume of a suitable solvent to bring the

concentration within the linear range of the analytical method.
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Quantification:

Analyze the diluted samples using a validated HPLC method or UV-Vis spectrophotometry

to determine the concentration of Fast Black K Salt.

Prepare a calibration curve using standard solutions of Fast Black K Salt of known

concentrations.

Calculate the concentration of the saturated solution, taking into account the dilution

factor. The result will be the solubility of Fast Black K Salt in the chosen solvent at the

specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the

solubility of Fast Black K Salt.

Preparation of Saturated Solution Sample Processing

Analysis and Quantification

Add excess Fast Black K Salt to solvent Equilibrate at constant temperature with shaking (24-48h) Allow solid to settleEquilibrium Reached Withdraw supernatant Filter supernatant (0.22 µm filter) Dilute sample

Analyze samples and standards (HPLC/UV-Vis)Prepare calibration standards Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Fast Black K Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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